N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-7-methoxybenzofuran-2-carboxamide

• IUPAC Name: N-[2-(6-fluoro-4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H15FN4O4/c1-27-15-4-2-3-11-9-16(28-17(11)15)18(25)21-7-8-24-19(26)13-10-12(20)5-6-14(13)22-23-24/h2-6,9-10H,7-8H2,1H3,(H,21,25)
• InChI Key: BFJBNDHSDLFUCC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCCN3C(=O)C4=C(C=CC(=C4)F)N=N3
• Molecular Formula: C19H15FN4O4
• Molecular Weight: 382.3 g/mol

Description

This compound is a complex organic molecule that contains several different functional groups and structural features, including a benzofuran, a triazine, and an amide group. These groups are common in many pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of the benzofuran and triazine rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The presence of the amide group could make it a participant in reactions like hydrolysis or condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors like its polarity, solubility, stability, and reactivity would all be determined by the arrangement of atoms and the types of bonds in the molecule.

Scientific Research Applications

Synthesis and Biological Activity of Related Compounds

• Synthetic Pathways and Derivatives : Research into related compounds focuses on synthesizing novel heterocyclic compounds with potential anti-inflammatory, analgesic, and antibacterial activities. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, and other heterocyclic compounds derived from visnaginone and khellinone has shown significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Fluorinated Derivatives for PET Imaging : The development of fluorine-18-labeled derivatives for PET imaging, specifically targeting serotonin 5-HT1A receptors, suggests the potential for compounds like N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-7-methoxybenzofuran-2-carboxamide to serve as novel probes in neuroimaging and the study of neuropsychiatric disorders (Lang et al., 1999).

• Antimicrobial and Antibacterial Agents : The investigation into new molecules containing penicillanic or cephalosporanic acid moieties shows a concerted effort to discover new antimicrobial and antibacterial agents. These studies indicate the potential for structurally complex molecules to contribute to the development of new therapeutic agents (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many compounds with similar structures are used as pharmaceuticals and have diverse mechanisms of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its toxicity, reactivity, and environmental impact. These would need to be assessed through laboratory testing and analysis.

Future Directions

The future research directions for this compound could include exploring its potential uses in medicine or industry, studying its physical and chemical properties in more detail, and developing more efficient methods for its synthesis.